5-oxo-1-pentan-3-yl-N-[1-(1H-pyrazol-4-yl)ethyl]pyrrolidine-3-carboxamide

• IUPAC Name: 5-oxo-1-pentan-3-yl-N-[1-(1H-pyrazol-4-yl)ethyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H24N4O2/c1-4-13(5-2)19-9-11(6-14(19)20)15(21)18-10(3)12-7-16-17-8-12/h7-8,10-11,13H,4-6,9H2,1-3H3,(H,16,17)(H,18,21)
• InChI Key: MDGYKSZURQNXBH-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)N1CC(CC1=O)C(=O)NC(C)C2=CNN=C2
• Molecular Formula: C15H24N4O2
• Molecular Weight: 292.38 g/mol

Description

5-oxo-1-pentan-3-yl-N-[1-(1H-pyrazol-4-yl)ethyl]pyrrolidine-3-carboxamide is a synthetic organic compound that features a pyrrolidine ring, a pyrazole moiety, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-oxo-1-pentan-3-yl-N-[1-(1H-pyrazol-4-yl)ethyl]pyrrolidine-3-carboxamide typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Pyrrolidine Ring: Starting from a suitable precursor such as 1,4-diketone, the pyrrolidine ring can be formed through a cyclization reaction.

Introduction of the Pyrazole Moiety: The pyrazole ring can be introduced via a condensation reaction between a hydrazine derivative and a 1,3-dicarbonyl compound.

Amidation Reaction: The final step involves the formation of the carboxamide group through an amidation reaction, where the amine group of the pyrazole derivative reacts with a carboxylic acid derivative.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity. This could include the use of catalysts, controlled reaction conditions (temperature, pressure), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrazole ring, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the carbonyl groups, converting them into alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the pyrazole and pyrrolidine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce alcohols.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for various modifications, making it a versatile intermediate in organic synthesis.

Biology

Medicine

In medicinal chemistry, 5-oxo-1-pentan-3-yl-N-[1-(1H-pyrazol-4-yl)ethyl]pyrrolidine-3-carboxamide is investigated for its potential as a therapeutic agent. It may exhibit activity against specific biological targets, making it a candidate for drug development.

Industry

Industrially, the compound can be used in the development of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrazole moiety can mimic the structure of natural substrates or inhibitors, allowing the compound to bind to active sites and modulate biological activity. This interaction can lead to the inhibition of enzyme activity or alteration of receptor signaling pathways.

Comparison with Similar Compounds

Similar Compounds

1-(1H-pyrazol-4-yl)ethanone: Shares the pyrazole moiety but lacks the pyrrolidine ring and carboxamide group.

N-(1-(1H-pyrazol-4-yl)ethyl)pyrrolidine-3-carboxamide: Similar structure but without the 5-oxo-1-pentan-3-yl group.

5-oxo-1-pentan-3-yl-N-(1-phenylethyl)pyrrolidine-3-carboxamide: Contains a phenyl group instead of the pyrazole moiety.

Uniqueness

The uniqueness of 5-oxo-1-pentan-3-yl-N-[1-(1H-pyrazol-4-yl)ethyl]pyrrolidine-3-carboxamide lies in its combination of functional groups, which confer specific chemical and biological properties. This makes it a valuable compound for research and development in various scientific fields.

By understanding the synthesis, reactions, applications, and mechanisms of this compound, researchers can explore its full potential and develop new derivatives with enhanced properties.